N-(2-chloro-4-methylphenyl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H23ClN4O/c1-13-2-5-17(16(21)10-13)24-20(26)15-6-8-25(9-7-15)19-11-18(14-3-4-14)22-12-23-19/h2,5,10-12,14-15H,3-4,6-9H2,1H3,(H,24,26)
• InChI Key: JBOVEIOGQPMOES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C3=NC=NC(=C3)C4CC4)Cl
• Molecular Formula: C20H23ClN4O
• Molecular Weight: 370.9 g/mol

Description

N-(2-chloro-4-methylphenyl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H23ClN4O and its molecular weight is 370.88. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-4-methylphenyl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-methylphenyl)-1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide, a related compound, has been synthesized using coupling techniques, providing insights into potential synthesis methods for structurally related compounds (Shahinshavali et al., 2021).

Biological Applications

• HIV-1 Reverse Transcriptase Inhibitors : The compound belongs to a class of piperidine-4-yl-aminopyrimidines, shown to be potent inhibitors of HIV-1 reverse transcriptase, with potential applications in antiviral therapies (Tang et al., 2010).
• Glycine Transporter 1 Inhibition : Compounds with similar structures have been identified as potent and orally available inhibitors of the glycine transporter 1 (GlyT1), indicating potential applications in neurological disorders (Yamamoto et al., 2016).
• Anti-Angiogenic and DNA Cleavage Activities : Related piperidine analogues have demonstrated significant anti-angiogenic and DNA cleavage activities, suggesting potential applications in cancer research (Kambappa et al., 2017).
• Antidepressant and Nootropic Agents : Structurally similar compounds have shown antidepressant and nootropic activities, indicating their potential use in mental health and cognitive enhancement (Thomas et al., 2016).

Chemical Properties and Reactions

• Soluble Epoxide Hydrolase Inhibition : The 1-(1,3,5-triazin-yl)piperidine-4-carboxamide class, which includes the target compound, has shown inhibition of soluble epoxide hydrolase, a key enzyme in various biological processes (Thalji et al., 2013).

Potential Pharmacological Effects

• Analgesic and Antiparkinsonian Activities : Related compounds have exhibited promising analgesic and antiparkinsonian activities, offering avenues for therapeutic applications (Amr et al., 2008).